Electroplating Voltage Reduction
In nickel electroplating, the incorporation of NiCl₂·6H₂O as a chloride source in Watts-type baths produces a quantifiable reduction in operating voltage compared to sulfate-only electrolytes. Wesley and Carey demonstrated in a classic head-to-head study that a nickel chloride–boric acid bath achieved a 50% reduction in tank voltage and power consumption relative to a conventional sulfate bath, while producing finer-grained, smoother, harder, and stronger deposits [1]. A more recent study by Buwono et al. confirmed that a combined sulfate–chloride electrolyte decreased voltage by more than 30% compared to a sulfate-only solution, with nickel deposition efficiency consistently exceeding 80% [2]. These voltage reductions translate directly to lower energy costs and improved process economics in industrial electroplating operations.
| Evidence Dimension | Electroplating operating voltage and power consumption |
|---|---|
| Target Compound Data | NiCl₂·6H₂O-based chloride bath: ≥30%–50% reduction in tank voltage and power consumption vs. sulfate-only bath; deposition efficiency >80% |
| Comparator Or Baseline | NiSO₄·6H₂O-based sulfate-only bath: baseline voltage; lower deposition efficiency |
| Quantified Difference | ≥30% voltage reduction; 50% reduction in power consumption; deposition efficiency always >80% vs. sulfate-only |
| Conditions | Watts-type nickel electroplating bath; chloride-containing vs. sulfate-only electrolyte; current density 0.07 A/cm²; 15 g/L chloride anions (Buwono, 2021); chloride–boric acid solution (Wesley & Carey, 1939) |
Why This Matters
Lower operating voltage directly reduces energy expenditure per unit of nickel deposited, making NiCl₂·6H₂O-containing baths economically advantageous for high-throughput electroplating lines where energy cost is a significant operational parameter.
- [1] Wesley, W. A. & Carey, J. W. The Electrodeposition of Nickel from Nickel Chloride Solutions. Transactions of The Electrochemical Society 75, 209 (1939). DOI: 10.1149/1.3498368. View Source
- [2] Buwono, H., Amrullah, U., Takwim, R., Kaavessina, M. & Nasir, N. High Nickel Deposition at Low Voltage Electroplating Process by a Combination of Anions. Journal of Advanced Manufacturing Technology 15(3) (2021). ISSN: 1985-3157. View Source
